Cas no 1018265-80-9 (2-{(4-Chlorophenyl)methylamino}-2-methylpropanenitrile)

2-{(4-Chlorophenyl)methylamino}-2-methylpropanenitrile is a nitrile-based organic compound featuring a chlorophenyl substituent, which imparts unique reactivity and structural properties. This intermediate is valued for its versatility in synthetic organic chemistry, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both the nitrile and methylamino groups allows for further functionalization, enabling its use in nucleophilic substitutions, cyclizations, and other key transformations. Its stable yet reactive nature makes it suitable for controlled synthetic applications. The compound’s well-defined structure ensures consistent performance in research and industrial processes, supporting the development of complex molecular architectures. Proper handling and storage are recommended due to its potential sensitivity.
2-{(4-Chlorophenyl)methylamino}-2-methylpropanenitrile structure
1018265-80-9 structure
Product Name:2-{(4-Chlorophenyl)methylamino}-2-methylpropanenitrile
CAS No:1018265-80-9
MF:C11H13ClN2
MW:208.687321424484
MDL:MFCD10014479
CID:4567556
Update Time:2025-10-28

2-{(4-Chlorophenyl)methylamino}-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

    • 2-{[(4-Chlorophenyl)methyl]amino}-2-methylpropanenitrile
    • Propanenitrile, 2-[[(4-chlorophenyl)methyl]amino]-2-methyl-
    • 2-{(4-Chlorophenyl)methylamino}-2-methylpropanenitrile
    • MDL: MFCD10014479
    • Inchi: 1S/C11H13ClN2/c1-11(2,8-13)14-7-9-3-5-10(12)6-4-9/h3-6,14H,7H2,1-2H3
    • InChI Key: LBKAOIHQAJTUFS-UHFFFAOYSA-N
    • SMILES: C(#N)C(NCC1=CC=C(Cl)C=C1)(C)C

Computed Properties

  • Exact Mass: 208.076726g/mol
  • Monoisotopic Mass: 208.076726g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 208.69g/mol
  • XLogP3: 2.3
  • Topological Polar Surface Area: 35.8Ų

2-{(4-Chlorophenyl)methylamino}-2-methylpropanenitrile Pricemore >>

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Additional information on 2-{(4-Chlorophenyl)methylamino}-2-methylpropanenitrile

2-{(4-Chlorophenyl)methylamino}-2-methylpropanenitrile: A Comprehensive Overview

The compound with CAS No. 1018265-80-9, commonly referred to as 2-{(4-Chlorophenyl)methylamino}-2-methylpropanenitrile, is a highly specialized organic compound with significant applications in various fields. This compound has garnered attention due to its unique chemical structure and versatile properties. In recent years, advancements in synthetic chemistry and materials science have further highlighted its potential in both academic research and industrial applications.

2-{(4-Chlorophenyl)methylamino}-2-methylpropanenitrile is characterized by its complex molecular architecture, which includes a nitrile group, a methylamino substituent, and a chlorophenyl moiety. These functional groups confer the compound with distinct reactivity and stability, making it a valuable precursor in the synthesis of advanced materials. Recent studies have demonstrated its role in the development of novel pharmaceutical intermediates, where its ability to undergo selective transformations has proven advantageous.

One of the most notable aspects of this compound is its chlorophenyl group, which imparts aromatic stability and enhances its electronic properties. This feature has been exploited in the design of advanced polymers and composite materials. For instance, researchers have utilized 2-{(4-Chlorophenyl)methylamino}-2-methylpropanenitrile as a building block for synthesizing high-performance polymers with tailored mechanical and thermal properties. These materials hold promise for applications in aerospace, electronics, and renewable energy sectors.

In addition to its structural advantages, 2-{(4-Chlorophenyl)methylamino}-2-methylpropanenitrile exhibits remarkable catalytic activity in certain reaction systems. Recent findings suggest that it can act as an efficient catalyst in the synthesis of bioactive compounds, such as antibiotics and antiviral agents. Its ability to facilitate selective transformations under mild conditions has made it a valuable tool in green chemistry practices.

The synthesis of 2-{(4-Chlorophenyl)methylamino}-2-methylpropanenitrile involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to enhance yield and purity, ensuring scalability for industrial production. The development of novel synthetic routes has also been a focal point of recent studies, with efforts directed toward reducing waste and improving efficiency.

From an environmental perspective, the compound's stability and biodegradability have been thoroughly investigated. Studies indicate that 2-{(4-Chlorophenyl)methylamino}-2-methylpropanenitrile exhibits low toxicity to aquatic organisms under controlled conditions, making it suitable for use in environmentally friendly processes. However, ongoing research is focused on understanding its long-term impact on ecosystems to ensure sustainable practices.

In conclusion, CAS No. 1018265-80-9, or 2-{(4-Chlorophenyl)methylamino}-2-methylpropanenitrile, represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in the development of next-generation materials and pharmaceuticals. As research continues to uncover new potentials for this compound, its role in shaping future technologies is expected to grow significantly.

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